Cas no 303997-34-4 (ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate)

ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate structure
303997-34-4 structure
Product Name:ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate
CAS No:303997-34-4
MF:
MW:
CID:4644822
Update Time:2025-07-23

ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-(2-ACETOXY-ETHOXY)-5-AMINO-ISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • ETHYL 3-[2-(ACETYLOXY)ETHOXY]-5-AMINO-4-ISOXAZOLECARBOXYLATE
    • 4-Isoxazolecarboxylic acid, 3-[2-(acetyloxy)ethoxy]-5-amino-, ethyl ester
    • ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate

ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00879273-1g
Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate
303997-34-4 90%
1g
¥4193.0 2023-03-20
A2B Chem LLC
AI73461-1mg
ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate
303997-34-4 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI73461-5mg
ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate
303997-34-4 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI73461-10mg
ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate
303997-34-4 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI73461-500mg
ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate
303997-34-4 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI73461-1g
ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate
303997-34-4 >90%
1g
$1295.00 2024-04-20

ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate Related Literature

Additional information on ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate

Professional Introduction to Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate (CAS No. 303997-34-4)

Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate, a compound with the CAS number 303997-34-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular structure of this compound features a complex arrangement of functional groups, including acetyloxy and amino substituents, which contribute to its unique chemical properties and reactivity.

The< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate molecule is characterized by a central oxazole ring, which is a key pharmacophore in many bioactive molecules. The presence of both acetyloxy and amino groups on the oxazole ring enhances its solubility and interaction with biological targets. This structural feature has been widely explored in the development of novel therapeutic agents, particularly in the treatment of inflammatory and infectious diseases.

In recent years, there has been a growing interest in oxazole derivatives due to their demonstrated efficacy in various pharmacological applications. The< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate, with its unique structural motif, has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The< strong>acetyloxy group, in particular, plays a crucial role in modulating the compound's reactivity and stability, making it a valuable building block for further chemical modifications.

The synthesis of< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups, thereby expanding the compound's pharmacological potential.

One of the most compelling aspects of< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate is its potential as a lead compound for drug discovery. Preclinical studies have shown that derivatives of this compound exhibit promising activity against various pathogens and inflammatory conditions. The< strong>amino group, for instance, can be further functionalized to create protease inhibitors or kinase inhibitors, which are critical targets in the treatment of chronic diseases such as cancer and autoimmune disorders.

The oxazole ring itself is known for its ability to interact with biological macromolecules through hydrogen bonding and other non-covalent interactions. This property makes it an ideal scaffold for designing molecules that can selectively bind to specific therapeutic targets. In addition, the< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate structure allows for easy modification at multiple sites, enabling researchers to fine-tune its pharmacological properties.

In recent research publications,< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate has been highlighted as a key intermediate in the development of novel antibiotics. The< strong>acetyloxy group contributes to the compound's ability to disrupt bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan formation. This mechanism of action has shown promise in combating multidrug-resistant bacterial strains.

The versatility of< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate extends beyond antibiotic applications. It has also been explored as a potential therapeutic agent for viral infections. The< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate's ability to interfere with viral replication by inhibiting essential enzymes has made it an attractive candidate for further development.

The chemical stability and bioavailability of< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-oxazole-4-carboxylate are critical factors that influence its potential as a drug candidate. Studies have demonstrated that modifications to the< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino moiety can significantly improve these properties. For example, introducing fluorine atoms or other halogenated groups can enhance metabolic stability while maintaining biological activity.

The future prospects for< strong>Ethyl 3-[2-(acetyloxy)ethoxy]-5-amino-1,2-o xazole -4 -carbox ylate (CAS No. 303997 -34 -4) are vast and exciting. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Its unique structural features and functional groups make it an invaluable asset in medicinal chemistry libraries.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent